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Compound of Interest

Compound Name: 4-Butoxy-3-fluoroaniline

CAS No.: 946698-95-9

Cat. No.: B3171835

Get Quote

Executive Summary
4-Butoxy-3-fluoroaniline (CAS 946698-95-9) is a highly specialized halogenated aromatic

amine utilized extensively as a building block in medicinal chemistry, agrochemical

development, and materials science[1]. The integration of an electron-withdrawing fluorine

atom and an electron-donating butoxy group on the aniline core significantly modulates its

basicity, nucleophilicity, and biological interaction profile.

As a Senior Application Scientist, I approach the handling of such compounds not merely as a

compliance exercise, but as an exercise in mechanistic risk mitigation. Understanding why a

chemical is hazardous dictates how we design our experimental workflows. This whitepaper

synthesizes the physicochemical data, the mechanistic toxicology of fluoroanilines, and field-

proven, self-validating protocols for safe laboratory handling.

Physicochemical Properties & Identification
Before initiating any synthetic or analytical workflow, it is critical to verify the identity and

baseline properties of the reagent. The presence of the butoxy chain renders this specific
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fluoroaniline more lipophilic than its parent compound, directly impacting its dermal penetration

kinetics and environmental persistence.

Table 1: Chemical Identification and Quantitative Properties[1]

Property Value

Chemical Name 4-Butoxy-3-fluoroaniline

CAS Registry Number 946698-95-9

Molecular Formula C10H14FNO

Molecular Weight 183.22 g/mol

SMILES String CCCCOC1=C(C=C(C=C1)N)F

Purity Standard ≥98% (Typical commercial grade)

Storage Conditions Sealed in dry, 2-8°C

Mechanistic Toxicology: The Etiology of Hazard
Unlike standard aliphatic amines, aromatic amines like 4-Butoxy-3-fluoroaniline pose unique

systemic hazards due to their metabolic fate in vivo. The primary acute toxicological concern is

the induction of methemoglobinemia[2].

When absorbed through inhalation, dermal contact, or ingestion, the parent compound is

transported to the liver. Here, it undergoes N-hydroxylation, a process catalyzed by the

cytochrome P450 enzyme system, forming a highly reactive N-hydroxylamine intermediate[2],

[3]. This intermediate enters the erythrocytes and undergoes a rapid co-oxidation reaction with

oxyhemoglobin (HbO2).

This co-oxidation oxidizes the ferrous (Fe2+) iron within the heme porphyrin ring to the ferric

(Fe3+) state, producing methemoglobin (MetHb)[3]. MetHb is incapable of binding and

transporting oxygen, leading to profound cellular hypoxia. Furthermore, this reaction generates

arylnitroso intermediates that covalently bind to the β-Cys93 chain of hemoglobin, forming

stable Hb-arylsulfinamide adducts that further compromise erythrocyte function[3].
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High-resolution 1H NMR spectroscopy studies on structurally related fluoroanilines have also

identified specific endogenous biomarkers, such as alterations in maltose and inosine

monophosphate concentrations, indicating broader metabolic disruption and xenobiotic

toxicity[4].
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Figure 1: Cytochrome P450-mediated metabolic activation of fluoroanilines to

methemoglobinemia.

Standardized Safety Data (GHS Classification)
Based on the structural alerts of halogenated anilines, the following Globally Harmonized

System (GHS) classifications apply.

Table 2: GHS Hazard Summary

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity

(Oral/Dermal)
Category 4 Warning

H302 + H312: Harmful

if swallowed or in

contact with skin

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity
Category 3 Warning

H335: May cause

respiratory irritation

Aquatic Toxicity

(Chronic)
Category 1 Warning

H410: Very toxic to

aquatic life with long-

lasting effects

Laboratory Handling & Experimental Protocols
To ensure scientific integrity and operator safety, the following protocol represents a self-

validating system for the handling and preparation of 4-Butoxy-3-fluoroaniline solutions.

Protocol 1: Inert-Atmosphere Weighing and Solution
Preparation
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Objective: Prepare a standardized stock solution while minimizing exposure to ambient

oxygen (which auto-oxidizes the amine) and protecting the operator from vapor inhalation.

Step 1: Environmental Setup. Work exclusively within a Class II Type B2 biological safety

cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

Causality: Prevents inhalation of volatile free-base aniline vapors, which are readily

absorbed across the pulmonary epithelium.

Step 2: PPE Verification. Don heavy-duty nitrile gloves (double-gloving recommended,

>0.11mm thickness), splash goggles, and ensure an ABEK-rated respirator is available if

engineering controls fail.

Causality: ABEK filters specifically neutralize organic vapors and basic amines. The

lipophilic butoxy tail increases dermal penetration, making standard latex gloves

insufficient.

Step 3: Visual Validation & Weighing. Tare a pre-dried, amber glass vial. Weigh the required

mass of the compound.

Validation Check: The material should appear as a clear to pale-yellow substance. If the

material presents as dark brown or black, this indicates prior oxidation/polymerization. Do

not use oxidized material for sensitive biological assays.

Step 4: Dissolution & Degassing. Add anhydrous solvent (e.g., DMSO for biological assays,

DCM for synthesis). Purge the headspace with Argon or Nitrogen gas for 30 seconds before

sealing with a PTFE-lined septum.

Causality: Displacement of oxygen prevents the formation of highly reactive radical

species and degradation of the stock solution.

Step 5: System Validation. Perform a rapid LC-MS or TLC check of the prepared stock

against a known standard to confirm purity and absence of N-oxide degradation products

before proceeding to downstream applications.
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Protocol 2: Causality-Based Spill Response and
Decontamination

Immediate Action: Do not use water initially. Because 4-Butoxy-3-fluoroaniline is highly

lipophilic, water will merely spread the contamination over a larger surface area.

Containment: Absorb the liquid with an inert material (e.g., vermiculite or dry sand).

Chemical Neutralization: Treat the spill area with a mildly acidic solution (e.g., 5% acetic

acid).

Causality: The acid protonates the amine, converting the lipophilic free base into a highly

water-soluble anilinium salt.

Final Wash: Once protonated, the area can be safely washed with a strong detergent and

water. Collect all washings as hazardous aqueous waste.

Emergency First Aid
Dermal Exposure: Wash immediately with Polyethylene Glycol (PEG) 400 for several

minutes, followed by soap and water.

Causality: PEG 400 acts as a lipophilic sink, drawing the hydrophobic aniline derivative out

of the stratum corneum exponentially faster than aqueous washing.

Inhalation/Ingestion: Move to fresh air immediately. If cyanosis (bluish discoloration of

lips/nail beds) is observed, seek immediate medical attention.

Clinical Note: Medical professionals should be informed of the aniline exposure, as the

standard treatment for symptomatic methemoglobinemia is the intravenous administration

of Methylene Blue, which acts as an electron donor to reduce Fe3+ back to Fe2+ via the

NADPH-methemoglobin reductase pathway[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3171835?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3171835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

